Cas no 2229435-38-3 (methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate)

methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate structure
2229435-38-3 structure
Product Name:methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
CAS No:2229435-38-3
MF:C9H16O5S
MW:236.285342216492
CID:6233661
PubChem ID:165639507
Update Time:2025-07-14

methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
    • 2229435-38-3
    • EN300-2005788
    • Inchi: 1S/C9H16O5S/c1-9(2)6(4-5-15(9,12)13)7(10)8(11)14-3/h6-7,10H,4-5H2,1-3H3
    • InChI Key: NOPVDXKDUFKVBF-UHFFFAOYSA-N
    • SMILES: S1(CCC(C(C(=O)OC)O)C1(C)C)(=O)=O

Computed Properties

  • Exact Mass: 236.07184478g/mol
  • Monoisotopic Mass: 236.07184478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 89Ų

methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2005788-0.05g
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
2229435-38-3
0.05g
$1320.0 2023-09-16
Enamine
EN300-2005788-0.1g
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
2229435-38-3
0.1g
$1384.0 2023-09-16
Enamine
EN300-2005788-0.25g
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
2229435-38-3
0.25g
$1447.0 2023-09-16
Enamine
EN300-2005788-0.5g
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
2229435-38-3
0.5g
$1509.0 2023-09-16
Enamine
EN300-2005788-1.0g
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
2229435-38-3
1g
$1572.0 2023-06-02
Enamine
EN300-2005788-2.5g
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
2229435-38-3
2.5g
$3080.0 2023-09-16
Enamine
EN300-2005788-5.0g
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
2229435-38-3
5g
$4557.0 2023-06-02
Enamine
EN300-2005788-10.0g
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
2229435-38-3
10g
$6758.0 2023-06-02
Enamine
EN300-2005788-1g
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
2229435-38-3
1g
$1572.0 2023-09-16
Enamine
EN300-2005788-5g
methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate
2229435-38-3
5g
$4557.0 2023-09-16

Additional information on methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate

Professional Introduction to Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate (CAS No. 2229435-38-3)

Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate, a compound with the CAS number 2229435-38-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving oxidative stress and inflammation. Its unique structural features, characterized by a thiolan core and hydroxyacetic acid derivative, make it an intriguing candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate incorporates several key functional groups that contribute to its biological activity. The presence of a dimethyl group and a dioxo moiety enhances its reactivity and interaction with biological targets. These features are particularly relevant in the context of recent studies that highlight the importance of such structural elements in designing molecules with enhanced pharmacological properties.

In recent years, there has been growing interest in compounds that can effectively mitigate oxidative stress and inflammation, which are implicated in various chronic diseases. Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate has shown promise in preclinical studies as a potential inhibitor of enzymes involved in the pathogenesis of these conditions. Specifically, its ability to interact with COX (cyclooxygenase) and LOX (lipoxygenase) enzymes suggests that it could be a valuable tool in developing novel therapeutic strategies.

The compound's mechanism of action appears to involve the modulation of redox signaling pathways. By targeting key enzymes such as COX and LOX, Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate may help restore cellular homeostasis by reducing the production of pro-inflammatory mediators. This aligns with current research trends that emphasize the role of redox balance in maintaining health and preventing disease.

Recent advancements in chemical biology have enabled more sophisticated approaches to drug design, allowing for the development of molecules with tailored properties. The synthesis and characterization of Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate exemplify this progress. The compound's synthesis involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. These methods not only ensure high yield but also enhance purity, which is crucial for pharmaceutical applications.

The pharmacokinetic profile of Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate is another area of interest. Studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it a promising candidate for further development into a therapeutic agent. The compound's solubility and stability under various conditions are also favorable factors that contribute to its potential clinical utility.

In conclusion, Methyl 2-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)-2-hydroxyacetate represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activity make it an intriguing candidate for further exploration. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds great potential for contributing to the development of novel therapeutic strategies.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent